Cas no 2168720-76-9 (5-(4-ethylcyclohexyl)-1H-imidazol-2-amine)

• Product Name: 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine
• CAS No: 2168720-76-9
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6172167
• PubChem ID: 165966023
• Update Time: 2025-06-29

5-(4-ethylcyclohexyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine
• EN300-1808331
• 2168720-76-9

• Inchi： 1S/C11H19N3/c1-2-8-3-5-9(6-4-8)10-7-13-11(12)14-10/h7-9H,2-6H2,1H3,(H3,12,13,14)
• InChI Key： XAVLQVDFDBCRRE-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1CCC(CC)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine

Introduction to 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine (CAS No. 2168720-76-9)

5-(4-ethylcyclohexyl)-1H-imidazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2168720-76-9, this molecule represents a unique structural motif that combines an imidazole ring with an ethylcyclohexyl side chain, making it a promising candidate for further exploration in drug discovery and development. The imidazole core is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents.

The structure of 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine suggests potential interactions with biological targets due to the presence of both hydrogen bond acceptors and hydrophobic regions. The cyclohexyl group introduces steric bulk, which can influence binding affinity and selectivity, while the amine functionality provides a site for further derivatization or coordination with metal ions. These features make the compound a versatile scaffold for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in imidazole derivatives as scaffolds for drug development. The imidazole ring is known for its ability to mimic natural nucleobases, allowing it to interact with enzymes and receptors in a manner similar to purines and pyrimidines. This property has been exploited in the design of inhibitors targeting various metabolic pathways. For instance, 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine could be explored as a potential inhibitor of enzymes involved in cancer metabolism or as a modulator of immune responses.

One of the most compelling aspects of this compound is its potential application in targeted therapy. By leveraging the structural flexibility of the ethylcyclohexyl group, researchers can fine-tune the properties of the molecule to achieve specific pharmacological effects. This approach is particularly relevant in the context of personalized medicine, where drugs are tailored to individual patients based on their genetic and molecular profiles. The ability to modify both the imidazole core and the side chain offers a rich palette of possibilities for generating structurally diverse analogs with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have also facilitated the exploration of 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine as a lead compound. Molecular docking studies have shown that this molecule can bind to various protein targets with high affinity, suggesting its potential as a starting point for structure-based drug design. These virtual screening approaches have accelerated the process of identifying promising candidates for further experimental validation, saving valuable time and resources in drug discovery pipelines.

The synthesis of 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired framework with high precision. These advances not only enhance scalability but also allow for greater control over stereochemistry, which is crucial for biological activity.

In addition to its pharmaceutical applications, 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine may find utility in other areas of chemical research. For example, it could serve as a building block for designing novel materials or catalysts with unique properties. The imidazole ring's ability to participate in coordination chemistry also opens up possibilities for applications in metal sensing or catalysis.

The future prospects for 5-(4-ethylcyclohexyl)-1H-imidazol-2-amine are promising, given its structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. As our understanding of biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in addressing complex diseases.